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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Solvent Red 195, a synthetic dye
with emerging applications in research. While traditionally used in industrial settings for coloring
plastics and fibers, its fluorescent properties suggest potential for use in biological imaging and
as a molecular probe. This document details commercially available sources of research-grade
Solvent Red 195, its key physicochemical properties, and provides generalized experimental
protocols for its application in a research setting.

Commercial Suppliers of Research-Grade Solvent
Red 195

Identifying suppliers offering "research-grade” Solvent Red 195 requires careful consideration
of purity and available documentation. While many suppliers cater to industrial needs, several
provide products with the high purity suitable for research applications. Researchers should

always request a certificate of analysis (CoA) to verify the purity and identity of the compound.

Table 1: Commercial Suppliers of Solvent Red 195
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Supplier Product Name(s) CAS Number Notes
Marketed as a
MedchemExpress Solvent red 195 72968-71-9 fluorescent dye for
research use only.[1]
States use in
i transparent coloring of
BOC Sciences Solvent Red 195 164251-88-1 )
plastics and
polystyrene.[2]
Colorants Chem Pvt. Manufacturer and
Solvent Red 195 Dyes  164251-88-1
Ltd. exporter.[2]
High-performance
soluble azo dye for
LANXESS Macrolex® Red B 164251-88-1 ) ) )
engineering plastics.
[3]
Provides Technical
Data Sheets (TDS)
Baoxu Chemical Solvent Red 195 164251-88-1 and Material Safety
Data Sheets (MSDS).
[4]
States good heat
HUPC GLOBAL Transparence Red ] ]
- resistance and light
CHEMICAL BBR
fastness.[5]
Mentions high thermal
Transparent Red 2B, -
Emperor Chem - stability and
Fastol Red 2B ]
brightness.[6]
Provides solubility
Precise Color Solvent Red 195 164251-88-1 data in various
organic solvents.[7]
Describes it as an Azo
JADECHEM _
Solvent Red 195 164251-88-1 and Anthraquinone
(NINGBO) CO.,LTD.
dye.
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RSDC Industries Pvt. Manufacturer of high-
Solvent Red 195
Ltd. performance dyes.[8]

High-performance

Ranbar Ranbar Red 2B - monoazo solvent dye.

[9]

Note: The CAS number for Solvent Red 195 can vary in supplier documentation. Researchers
should verify the specific CAS number associated with the product they are purchasing.

Physicochemical and Photophysical Properties

Understanding the properties of Solvent Red 195 is crucial for its effective application in
research. The following tables summarize key data gathered from various supplier technical
data sheets.

Table 2: General and Physicochemical Properties of Solvent Red 195

Property Value Source(s)
Appearance Red to Bluish-Red Powder [2][7][10]
Molecular Formula C22H12N20 [11]
Molecular Weight 320.34 g/mol [11]
Melting Point 210- 216 °C [2][3][10]
Density ~0.39 - 1.29 g/cm3 [2][3][10]
Heat Resistance Up to 300 °C (in PS) [2][10]
Light Fastness 7-8 (on a scale of 1-8) [2][10]

Table 3: Solubility of Solvent Red 195 in Organic Solvents (at 20°C)
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Solvent Solubility (g/L) Source(s)
Dichloromethane 37.1 [71[10]
Methylbenzene (Toluene) 2.7 [2][7][10]
Acetone 1.4 [2][71[10]
Butyl Acetate 1.3 [2]1[71[10]
Ethyl Alcohol 0.8 [7][10]
Water Insoluble [2]

Table 4: Photophysical Properties of Solvent Red 195

Property Value Notes Source(s)

Emits red ]
Potential for use as a
Fluorescence fluorescence under [12]
] fluorescent probe.
UV light

In solution, as
542 nm reported for Reactive [13][14]
Red 195.

Maximum Absorption

(Amax)

Note: Detailed photophysical data such as quantum yield and extinction coefficient are not
readily available in the public domain and would likely require experimental determination.

Experimental Protocols for Research Applications

While specific, validated protocols for the use of Solvent Red 195 in biological research are not
widely published, its hydrophobic nature and fluorescent properties are similar to other dyes
used for staining lipids and cellular membranes. The following are detailed, generalized
protocols that can be adapted for Solvent Red 195 in cellular imaging applications.

General Workflow for Cellular Staining with a
Hydrophobic Fluorescent Dye
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The following diagram outlines a typical workflow for staining live or fixed cells with a lipophilic

dye like Solvent Red 195.

General Workflow for Cellular Staining with a Hydrophobic Fluorescent Dye

Cell Preparation

Prepare Cells
(e.g., culture on coverslips)

/

\

Staining Procedure

Prepare Dye Stock Solution
(e.g., in DMSO or Ethanol)

:

Dilute Dye in Buffer/Medium

:

Incubate Cells with Dye Solution

:

Wash Cells to Remove Excess Dye

\

/

Imav:|ing

Mount Sample on Microscope Slide

i

Image with Fluorescence Microscope

Data Analysis

Analyze Images

© 2026 BenchChem. All rights reserved. 5/13

Tech Support


https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#a-technical-guide-to-research-grade-solvent-red-195-sourcing-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A generalized workflow for staining cells with a hydrophobic fluorescent dye.

Detailed Protocol for Staining Lipid Droplets in Live
Cells

This protocol is adapted from methods used for other neutral lipid stains and can serve as a
starting point for using Solvent Red 195 to visualize lipid droplets.

Materials:

Solvent Red 195

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4

Live cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Procedure:

o Preparation of Stock Solution:
o Prepare a 1-5 mM stock solution of Solvent Red 195 in anhydrous DMSO.
o Vortex thoroughly to ensure the dye is completely dissolved.
o Store the stock solution at -20°C, protected from light.

e Preparation of Staining Solution:

o On the day of the experiment, dilute the Solvent Red 195 stock solution in pre-warmed
(37°C) complete cell culture medium or PBS to a final concentration in the range of 1-10
UM,
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o The optimal concentration should be determined empirically for each cell type and
experimental condition to maximize signal-to-noise ratio and minimize cytotoxicity.

e Staining:
o Remove the culture medium from the cells.

o Add the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO2
incubator, protected from light.

e Washing:
o Remove the staining solution.

o Wash the cells two to three times with pre-warmed PBS or complete culture medium to
remove unbound dye.

e Imaging:
o Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

o Image the cells immediately using a fluorescence microscope equipped with appropriate
filters for red fluorescence (e.g., excitation around 540-560 nm and emission around 570-
650 nm).

Protocol for Staining Cellular Membranes in Fixed Cells

This protocol provides a general method for staining cellular membranes with a lipophilic dye
after cell fixation.

Materials:

Solvent Red 195

DMSO, anhydrous

PBS, pH 7.4

4% Paraformaldehyde (PFA) in PBS
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o Cells cultured on glass coverslips

Procedure:

o Cell Fixation:
o Wash cells grown on coverslips twice with PBS.
o Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.
o Wash the cells three times with PBS for 5 minutes each.

e Staining:

o Prepare a staining solution of Solvent Red 195 in PBS at a final concentration of 1-10 uM
from a 1-5 mM DMSO stock.

o Incubate the fixed cells with the staining solution for 15-30 minutes at room temperature,
protected from light.

e Washing:
o Remove the staining solution and wash the coverslips three times with PBS.

e Mounting and Imaging:
o Mount the coverslips onto a microscope slide using an aqueous mounting medium.
o Seal the coverslip to prevent drying.

o Image using a fluorescence or confocal microscope with appropriate filter sets.

Potential Applications in Drug Development and
Research

While direct evidence is limited, the properties of Solvent Red 195 suggest several potential
research applications:
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e Fluorescent Probe for Drug Delivery Systems: Due to its hydrophobicity, Solvent Red 195
could be encapsulated within nanocarriers (e.g., liposomes, polymeric nanopatrticles) to
study their stability, cellular uptake, and intracellular trafficking.[15] The fluorescence of the
dye would allow for the visualization and tracking of the delivery vehicle.

o Labeling of Hydrophobic Domains: The dye may be useful for staining and visualizing
hydrophobic pockets in proteins or lipid-rich structures within cells and tissues.

o High-Content Screening: In an automated imaging setup, Solvent Red 195 could potentially
be used as a counterstain for cellular compartments in high-content screening assays to
assess the effects of drug candidates on cellular morphology.

Logical Relationships in Fluorescent Probe-Based
Drug Delivery Studies

The following diagram illustrates the logical steps and relationships involved in using a
fluorescent probe, such as Solvent Red 195, to evaluate a drug delivery system.
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Workflow for Evaluating Drug Delivery Systems with a Fluorescent Probe
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Caption: A logical workflow for the use of a fluorescent probe in drug delivery research.
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Conclusion

Solvent Red 195 presents an interesting, though currently under-explored, option for
researchers in need of a red fluorescent, hydrophobic dye. While its primary commercial
availability is for industrial applications, suppliers offering higher purity grades can be sourced
for research purposes. The provided physicochemical data offers a solid foundation for its use,
and the generalized experimental protocols should enable scientists to begin exploring its
potential in cellular imaging and as a probe in drug delivery systems. Further research is
warranted to fully characterize its photophysical properties and validate its use in specific
biological assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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